Dexamethasone Impurity I (21-Dehydro Dexamethasone)
Dexamethasone Impurity I (21-Dehydro Dexamethasone)
Dexamethasone impurity.
Brand Name:
Vulcanchem
CAS No.:
2964-79-6
VCID:
VC0193505
InChI:
InChI=1S/C22H27FO5.H2O/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24;/h6-7,9,11-12,15-17,26,28H,4-5,8,10H2,1-3H3;1H2/t12-,15-,16+,17-,19-,20-,21+,22+;/m0./s1
SMILES:
CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)C=O)O)C)O)F)C.O
Molecular Formula:
C22H27FO5
Molecular Weight:
390.46
Dexamethasone Impurity I (21-Dehydro Dexamethasone)
CAS No.: 2964-79-6
Impurities
VCID: VC0193505
Molecular Formula: C22H27FO5
Molecular Weight: 390.46
Purity: > 95%
CAS No. | 2964-79-6 |
---|---|
Product Name | Dexamethasone Impurity I (21-Dehydro Dexamethasone) |
Molecular Formula | C22H27FO5 |
Molecular Weight | 390.46 |
IUPAC Name | 2-[(8S,9S,10S,11S,13S,14R,16S,17S)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoacetaldehyde;hydrate |
Standard InChI | InChI=1S/C22H27FO5.H2O/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24;/h6-7,9,11-12,15-17,26,28H,4-5,8,10H2,1-3H3;1H2/t12-,15-,16+,17-,19-,20-,21+,22+;/m0./s1 |
SMILES | CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)C=O)O)C)O)F)C.O |
Appearance | Off-White to Pale Yellow Solid |
Melting Point | 169-174°C |
Description | Dexamethasone impurity. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | (11β,16α)-9-Fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-al |
PubChem Compound | 129627261 |
Last Modified | Nov 11 2021 |
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